Cas no 842967-02-6 (AQ-149/43372340)

• Product name: AQ-149/43372340
• CAS No: 842967-02-6
• MF: C₁₉H₁₉NO₆S
• MW: 389.422
• CID: 3141464
• PubChem ID: 3829917

AQ-149/43372340 Chemical and Physical Properties

Names and Identifiers

• AQ-149/43372340
• STK569707
• 842967-02-6
• AKOS024297964
• (4E)-1-[2-(2-hydroxyethoxy)ethyl]-5-(3-hydroxyphenyl)-4-[hydroxy(thiophen-2-yl)methylidene]pyrrolidine-2,3-dione
• 3-hydroxy-1-[2-(2-hydroxyethoxy)ethyl]-5-(3-hydroxyphenyl)-4-(2-thienylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one
• 4-hydroxy-1-[2-(2-hydroxyethoxy)ethyl]-2-(3-hydroxyphenyl)-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one
• AKOS005495058

• Inchi： InChI=1S/C19H19NO6S/c21-7-9-26-8-6-20-16(12-3-1-4-13(22)11-12)15(18(24)19(20)25)17(23)14-5-2-10-27-14/h1-5,10-11,16,21-22,24H,6-9H2
• InChI Key： UMMVHEVCQAOGLJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 389.09330850Da
• Monoisotopic Mass: 389.09330850Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 136Ų